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Compound of Interest

Compound Name: Oltipraz-d3

Cat. No.: B12413652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical and physical
properties of Oltipraz-d3, a deuterated analog of the chemopreventive agent Oltipraz. The
information is compiled to support research, scientific analysis, and drug development
activities. While specific experimental data for the deuterated form is limited, this guide
leverages available information on both Oltipraz-d3 and its non-deuterated counterpart,
Oltipraz, to provide a thorough resource.

Chemical and Physical Data

The following table summarizes the key chemical and physical properties of Oltipraz-d3. It is
important to note that where specific data for the deuterated isotopologue is unavailable,
information for the parent compound, Oltipraz, is provided as a reference and is indicated
accordingly.
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Property Value Source
Chemical Name A-{methyl-d3)-5-(pyrazin-2- N/A
yI)-3H-1,2-dithiole-3-thione

Molecular Formula CsH3D3N2Ss [1]
Molecular Weight 229.36 g/mol [1]
CAS Number 64224-21-1 (unlabeled) [1]
Appearance Solid [2]
Melting Point Not available N/A
Boiling Point Not available N/A
Flash Point 176 °C [1]
Solubility Soluble in DMSO (=22.6 2]

mg/mL for Oltipraz)

Poorly soluble in water (for

Oltipraz)

N/A

Mechanism of Action: Nrf2 Signaling Pathway

Oltipraz is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling

pathway, a critical cellular defense mechanism against oxidative and electrophilic stress.[3] The

deuteration in Oltipraz-d3 is not expected to alter this fundamental mechanism of action.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor protein, Kelch-like

ECH-associated protein 1 (Keapl), which facilitates its ubiquitination and subsequent

proteasomal degradation. Oltipraz, an electrophilic compound, is believed to react with specific

cysteine residues on Keapl. This interaction disrupts the Keap1-Nrf2 complex, leading to the

stabilization and nuclear translocation of Nrf2. Once in the nucleus, Nrf2 heterodimerizes with

small Maf proteins and binds to the Antioxidant Response Element (ARE) in the promoter

regions of a battery of cytoprotective genes. This binding initiates the transcription of various

phase Il detoxification enzymes and antioxidant proteins, including NAD(P)H:quinone

oxidoreductase 1 (NQO1), heme oxygenase-1 (HO-1), and various glutathione S-transferases
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(GSTs). The upregulation of these genes enhances the cell's capacity to neutralize reactive
oxygen species and detoxify carcinogens.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Oltipraz-d3: A Technical Guide to its Chemical and
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413652#chemical-and-physical-properties-of-
oltipraz-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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